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NOTE: Trimeperidine has been discontinued | Trimeperidine, also known as Promedol and Isopromedol, is an opioid analgesic that is an analogue of prodine. Trimeperidine has four structural isomers, of which two are active, the γ isomer, trimeperidine, and the β isomer, isopromedol. It is around half the potency of morphine as an analgesic and has been widely used for the treatment of pain. Trimeperidine produces similar effects to other opioids, such as analgesia and sedation, along with side effects such as nausea, itching, vomiting and respiratory depression.